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Compound of Interest

Compound Name: tert-Octylamine

Cat. No.: B044039 Get Quote

Essential Safety and Handling Guide for tert-
Octylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of tert-Octylamine. Adherence to these procedures is critical for

ensuring laboratory safety and minimizing risk.

Physicochemical and Hazard Data
A summary of key quantitative data for tert-Octylamine is presented below for easy reference.
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Property Value Source

Molecular Formula C₈H₁₉N [1]

Molecular Weight 129.24 g/mol [1]

Boiling Point 137-143 °C [2]

Density 0.805 g/mL at 25 °C [2]

Vapor Pressure 10 mmHg at 25 °C [2]

Vapor Density 4.46 (vs air) [2]

Flash Point 33 °C (91.4 °F) - closed cup [2]

Hazard Classifications

Flammable Liquid 3, Acute

Toxicity 4 (Oral), Skin

Corrosion 1C, Eye Damage 1,

Aquatic Chronic 2, Corrosive to

Metals 1

[1][2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling tert-Octylamine to

prevent personal exposure.
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PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).[3]

Protects against splashes and

vapors which can cause

severe eye damage.[3][4]

Skin Protection

Complete suit protecting

against chemicals, flame

retardant antistatic protective

clothing.[3] Handle with gloves

inspected prior to use.[3]

Prevents skin contact which

can cause severe burns.[3][4]

Use proper glove removal

technique to avoid skin

contact.[3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation is experienced.[5]

A type ABEK (EN14387)

respirator filter is

recommended.

Protects against inhalation of

harmful vapors.[3][4]

Experimental Protocol: Safe Handling of tert-
Octylamine
This protocol outlines the step-by-step procedure for safely handling tert-Octylamine in a

laboratory setting.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][6]

Ensure that an eyewash station and safety shower are in close proximity and operational.[5]

Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ground and bond containers and receiving equipment to prevent static discharge.[7]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[4][7]
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2. Handling the Chemical:

Avoid all personal contact, including inhalation of vapors or mist.[3][4]

Do not eat, drink, or smoke in the handling area.[4][7]

Wear the appropriate PPE as specified in the table above.

When diluting, ALWAYS add tert-Octylamine to water slowly; NEVER add water to the

chemical to avoid a violent reaction.[4][8]

Use non-sparking tools.[7]

3. Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances such as acids,

strong oxidizing agents, acid anhydrides, and acid chlorides.[5][7]

Keep containers tightly closed and stored upright to prevent leakage.[3]

Store in a designated flammable liquids storage area.[4]

Protect containers from physical damage and check regularly for leaks.[4]

4. Accidental Release Measures:

In case of a spill, evacuate the area and remove all ignition sources.[3]

Wear full body protective clothing and respiratory protection.[3][4]

Contain the spill using inert absorbent material like sand, earth, or vermiculite.[4][9]

Collect the absorbed material into a labeled container for disposal.[4]

Prevent the spill from entering drains or waterways.[3][4]

5. First Aid Procedures:
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Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding

eyelids apart. Seek immediate medical attention.[3][4]

Skin Contact: Immediately remove all contaminated clothing and flush the affected skin with

large amounts of water. Seek immediate medical attention.[3][4]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

Seek immediate medical attention.[3]

Disposal Plan
All waste materials containing tert-Octylamine must be treated as hazardous waste and

disposed of according to local, state, and federal regulations.

Collect waste in a suitable, labeled, and closed container.

Dispose of the waste through a licensed professional waste disposal service.

Do not dispose of the chemical down the drain.[3]

Contaminated packaging should be disposed of as unused product.[3]

Workflow for Safe Handling of tert-Octylamine
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Caption: Workflow for the safe handling of tert-Octylamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b044039?utm_src=pdf-body-img
https://www.benchchem.com/product/b044039?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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